Cas no 2098010-97-8 (2-(6-(Pyridin-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-amine)

• Product Name: 2-(6-(Pyridin-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-amine
• CAS No: 2098010-97-8
• MF: C₁₂H₁₃N₅
• MW: 227.265121221542
• CID: 5045720
• Update Time: 2025-10-31

2-(6-(Pyridin-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-(pyridin-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-amine
• 2-(6-pyridin-4-ylimidazo[1,2-b]pyrazol-1-yl)ethanamine
• 2-(6-(Pyridin-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-amine

• Inchi： 1S/C12H13N5/c13-3-6-16-7-8-17-12(16)9-11(15-17)10-1-4-14-5-2-10/h1-2,4-5,7-9H,3,6,13H2
• InChI Key： UDFDIMAQVJKGPB-UHFFFAOYSA-N
• SMILES： N1(C=CN2C1=CC(C1C=CN=CC=1)=N2)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: -0.3
• Topological Polar Surface Area: 61.1

Additional information on 2-(6-(Pyridin-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-amine

Recent Advances in the Study of 2-(6-(Pyridin-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-amine (CAS: 2098010-97-8)

The compound 2-(6-(Pyridin-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-amine (CAS: 2098010-97-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a pyridine and imidazopyrazole scaffold, has been investigated for its role as a modulator of various biological pathways, particularly in oncology and inflammation research. Recent studies have focused on its synthesis, structural optimization, and mechanistic insights into its biological activity.

One of the key findings in recent literature is the compound's ability to selectively inhibit protein kinases involved in cancer cell proliferation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(6-(Pyridin-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-amine exhibits potent inhibitory activity against a subset of tyrosine kinases, with IC50 values in the low nanomolar range. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the ATP-binding pocket of the target kinases, providing valuable insights for further structural optimization.

In addition to its kinase inhibitory properties, recent preclinical studies have explored the compound's potential as an anti-inflammatory agent. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 revealed that the compound can effectively suppress the production of pro-inflammatory cytokines in macrophage cell lines. The study employed a combination of in vitro assays and molecular docking simulations to demonstrate the compound's interaction with key inflammatory signaling proteins, suggesting a dual mechanism of action that could be leveraged for therapeutic development.

The synthetic accessibility of 2-(6-(Pyridin-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-amine has also been a focus of recent investigations. A novel, high-yield synthetic route was reported in Organic Process Research & Development (2023), featuring a Pd-catalyzed cross-coupling step that significantly improves the overall efficiency of the synthesis. This advancement is particularly important for scaling up production for further pharmacological evaluation and potential clinical development.

Pharmacokinetic studies of the compound have shown promising results, with good oral bioavailability and favorable tissue distribution profiles in rodent models. However, recent metabolism studies have identified several major metabolites that require further characterization to fully understand the compound's in vivo behavior. These findings were presented at the 2024 American Chemical Society National Meeting and are currently under peer review for publication.

Looking forward, the research community anticipates that 2-(6-(Pyridin-4-yl)-1H-imidazo[1,2-b]pyrazol-1-yl)ethan-1-amine will continue to be an important scaffold for medicinal chemistry optimization. Several pharmaceutical companies have reportedly initiated programs to develop derivatives of this compound for specific therapeutic indications, with particular interest in its potential for combination therapies in oncology. The coming years are likely to see more detailed mechanistic studies and possibly the initiation of clinical trials for lead compounds derived from this chemical series.